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Compound of Interest

Compound Name: 3,5-Diiodosalicylaldehyde

Cat. No.: B1329479

Technical Data Sheet: 3,5-Diiodosalicylaldehyde

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 3,5-Diiodosalicylaldehyde, a compound often
utilized in the synthesis of Schiff bases and other complex organic molecules.

Chemical Identity and Properties

3,5-Diiodosalicylaldehyde is an aromatic aldehyde compound. Its chemical structure consists
of a benzene ring substituted with an aldehyde group (-CHO), a hydroxyl group (-OH), and two
iodine atoms. The molecular formula of this compound is C7Hal202.[1][2][3][4] Its molecular
weight is approximately 373.91 g/mol .[1][4][5] Other identifiers for this chemical include the
CAS Registry Number 2631-77-8.[1][2][3]

The table below summarizes the key quantitative data for 3,5-Diiodosalicylaldehyde.
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Parameter Value References
Molecular Formula C7Hal202 [1112113114]
Molecular Weight 373.91 g/mol [1][4]15]
Alternate Molecular Weight 373.9144 g/mol [2][3]

CAS Number 2631-77-8 [1][2][3]

EC Number 220-117-2 [1]

Melting Point 109-110 °C [6]

Logical Relationship Diagram

The following diagram illustrates the logical connection between the compound's name, its
chemical formula, and its molecular weight.

3,5-Diiodosalicylaldehyde

Molecular Formula
C7Hal202

results in

Molecular Weight

373.91 g/mol

Click to download full resolution via product page

Conceptual link between chemical name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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